Cas no 3241-03-0 (N-(2-Methoxybenzyl)-2-phenylethanamine)

• Product name: N-(2-Methoxybenzyl)-2-phenylethanamine
• CAS No: 3241-03-0
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 318051
• PubChem ID: 1618894

N-(2-Methoxybenzyl)-2-phenylethanamine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,N-[(2-methoxyphenyl)methyl]-, hydrochloride (1:1)
• (2-METHOXY-BENZYL)-PHENETHYL-AMINE
• N-[(2-methoxyphenyl)methyl]-2-phenylethanamine
• (2-methoxy-benzyl)phenethyl-amine
• [(2-methoxyphenyl)methyl](2-phenylethyl)amine
• AC1LUVTO
• CTK4G8650
• MolPort-000-163-380
• N-(2-methoxybenzyl)-2-phenylethanamine
• SBB007232
• DTXSID00364619
• VS-04010
• n-[(2-methoxyphenyl)methyl]-benzeneethanamine
• Cambridge id 5558019
• AB00089069-01
• n-[(2-methoxyphenyl)methyl]-2-phenyl-ethanamine
• AKOS000230170
• NCGC00339608-01
• N-2-methoxybenzyl phenethylamine
• AB00089069-04
• HMS1685J16
• FT-0761517
• N-(2-METHOXYBENZYL)-N-PHENETHYLAMINE
• 3241-03-0
• N-(2-Methoxybenzyl)-2-phenylethanamine

• Inchi： InChI=1S/C16H19NO/c1-18-16-10-6-5-9-15(16)13-17-12-11-14-7-3-2-4-8-14/h2-10,17H,11-13H2,1H3
• InChI Key： UTYSBUBGYZSUPZ-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1CNCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.14700
• Monoisotopic Mass: 241.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Boiling Point: 359.3°Cat760mmHg
• Flash Point: 151°C
• PSA: 21.26000
• LogP: 3.41840